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The molar absorption coefficient (ε), also known as the molar attenuation coefficient, is an intrinsic

property that measures how strongly a chemical species absorbs light at a given wavelength [1] [2]. The

IUPAC recommends using "molar absorption coefficient" and discourages the use of older terms like "molar

absorptivity" and "molar extinction coefficient" [3] [4].

The principle is defined by the Beer-Lambert law: [ A = \varepsilon c l ] where:

(A) is the measured absorbance (no units) [5].
(\varepsilon) is the molar absorption coefficient (typically in M⁻¹cm⁻¹) [1].

(c) is the molar concentration of the absorbing species (mol/L or M) [1] [5].
(l) is the path length of the light through the solution (typically 1 cm) [1] [5].

For a system with multiple absorbing species, the total absorbance is the sum of the individual contributions

[1]: [ A = l \sum_{i=1}^{N} \varepsilon_i c_i ]

How to Determine the Molar Absorption Coefficient

Here is a generalized workflow for determining a molar absorption coefficient, combining direct calculation

and a more rigorous multi-concentration approach:
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Start Experimental Determination

Prepare Stock Solution
of Known Concentration

Measure Absorbance
at Desired Wavelength

Alternative Method:
Prepare solutions of

varying concentrations

For higher
accuracy

Calculate ε directly:
ε = A / (c * l)

Report ε with units
and wavelength

For single
measurement

Measure Absorbance
for all solutions

Plot Absorbance (Y)
vs. Concentration (X)

Calculate slope
of best-fit line

ε = Slope / l
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Experimental workflow for determining the molar absorption coefficient, from solution preparation to

calculation.

Detailed Experimental Protocol

Solution Preparation: Prepare a solution of the analyte with a known, precise molar concentration

((c)) [5].
Absorbance Measurement: Using a spectrophotometer, fill a cuvette of known path length ((l),

usually 1 cm) with the solution and measure the absorbance ((A)) at the specific wavelength of
interest [5].

Calculation:
Direct Calculation: For a single measurement, rearrange the Beer-Lambert law: (\varepsilon =

A / (c l)) [5].
Calibration Curve (Recommended): To ensure accuracy and confirm adherence to the Beer-

Lambert law, prepare multiple standard solutions of varying concentrations and measure their
absorbances. Plot absorbance versus concentration; the slope of the linear best-fit line is equal

to (\varepsilon l). Since (l) is often 1 cm, the slope is numerically equal to ε [5].

It is never a good idea to base the results of an analysis on a literature value for the molar absorptivity

without verification, as small changes in solvent, pH, or temperature can affect the value [3].

Molar Absorption Coefficients in Practice

The following table summarizes how molar absorption coefficients are applied in different contexts:

Application
Context

Key Information Reference

General Chemistry Governed by Beer-Lambert law; SI unit is m²/mol, but M⁻¹cm⁻¹ is

standard.

[1] [4]

Protein Analysis
(at 280 nm)

Coefficient depends on content of Tryptophan (ε ~ 5,500 M⁻¹cm⁻¹),

Tyrosine (ε ~ 1,490 M⁻¹cm⁻¹), and Cystine (ε ~ 125 M⁻¹cm⁻¹). Can
be calculated from amino acid sequence.

[1] [6]
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Application
Context

Key Information Reference

Antibody
Concentration

A typical mammalian IgG has a molar absorption coefficient (ε) of

approximately 210,000 M⁻¹cm⁻¹. For a 1 cm path, concentration
(mg/mL) ≈ A₂₈₀ / 1.4.

[6]

BSA
Concentration

For Bovine Serum Albumin (BSA), ε ≈ 43,824 M⁻¹cm⁻¹. For a 1 cm
path, concentration (mg/mL) ≈ A₂₈₀ / 0.66.

[6]

Environmental
Chemistry

Coefficients for antibiotics (fluoroquinolones, sulfonamides,
tetracyclines) are pH-dependent, affecting their environmental fate.

[7]

Adsorbed
Molecules

The coefficient can change significantly (e.g., red-shift, increased
intensity) when molecules are adsorbed onto surfaces like zeolites

or kaolinite.

[8] [9]

Important Considerations for Accurate Measurement

Several factors are critical for obtaining an accurate and reproducible molar absorption coefficient:

Wavelength Specificity: The value of ε is highly dependent on the wavelength of light used, so the

measurement wavelength must always be reported [1] [5].
Environmental Dependence: The coefficient can vary with the solvent, pH, and temperature [3] [7].

Beer-Lambert Law Validity: The linear relationship between absorbance and concentration holds
only for ideal solutions at moderate concentrations [3].

How to Interpret a Value of 213,000 M⁻¹cm⁻¹

While your specific value wasn't found, a coefficient of 213,000 M⁻¹cm⁻¹ is a large value, typical of a

strong absorber like a protein containing several tryptophan residues [1] [6].

To use this value for determining an unknown concentration ((c)) of a substance with ε = 213,000 M⁻¹cm⁻¹,

measure the absorbance ((A)) and apply the Beer-Lambert law. Assuming a standard 1 cm path length ((l)),

the calculation is: [ c = \frac{A}{\varepsilon} = \frac{A}{213,000} \text{ M} ]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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